1,2,4-Triazolo(3,4-a)phthalazine, 3-phenyl-6-(1-pyrrolidinyl)-

• CAS No.: 87539-84-2
• Molecular Formula: C19H17N5
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 3-phenyl-6-pyrrolidin-1-yl-[1,2,4]triazolo[3,4-a]phthalazine
• InChI: InChI=1S/C19H17N5/c1-2-8-14(9-3-1)17-20-21-18-15-10-4-5-11-16(15)19(22-24(17)18)23-12-6-7-13-23/h1-5,8-11H,6-7,12-13H2
• InChI Key: XCYPTFZMNWGGEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN3C(=NN=C3C4=CC=CC=C42)C5=CC=CC=C5

Description

1,2,4-Triazolo(3,4-a)phthalazine, 3-phenyl-6-(1-pyrrolidinyl)- is a useful research compound. Its molecular formula is C19H17N5 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2,4-Triazolo(3,4-a)phthalazine, 3-phenyl-6-(1-pyrrolidinyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2,4-Triazolo(3,4-a)phthalazine, 3-phenyl-6-(1-pyrrolidinyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 6-chloro-3-phenyl-1,2,4-triazolo[3,4-a]phthalazine (5 g), pyrrolidine (5 ml), ethanol (35 ml) and catalytic amounts of KI, is poured in a pressure resistant vessell and heated to 100° C. for 8 hours. The reaction mixture is then cooled, the solvent is evaporated off and the residue is thoroughly washed with a small amount of water and crystallized from ethanol yielding the compound of the title in 82% yield. M.p. 208°-09° C.